Cas no 1777-45-3 ((1R,3r,5S)-bicyclo3.1.0hexane-3-carboxylic acid)

• Product Name: (1R,3r,5S)-bicyclo3.1.0hexane-3-carboxylic acid
• CAS No: 1777-45-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD19228811
• CID: 1011415
• PubChem ID: 55299207
• Update Time: 2025-04-20

(1R,3r,5S)-bicyclo3.1.0hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,3r,5S)-bicyclo3.1.0hexane-3-carboxylic acid
• (1S,5R)-bicyclo[3.1.0]hexane-3-carboxylic acid
• 1777-45-3
• AKOS006377077
• EN300-6940303
• Rel-(1R,3r,5S)-bicyclo[3.1.0]hexane-3-carboxylic acid
• 5861-28-9
• AKOS006377078
• SCHEMBL3281806
• rac-(1R,3s,5S)-bicyclo[3.1.0]hexane-3-carboxylicacid
• EN300-307056
• (1R,3s,5S)-bicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,3R,5S)-bicyclo[3.1.0]hexane-3-carboxylicacid
• (1R,3R,5S)-bicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,5S)-bicyclo[3.1.0]hexane-3-carboxylic acid

• MDL： MFCD19228811
• Inchi： 1S/C7H10O2/c8-7(9)6-2-4-1-5(4)3-6/h4-6H,1-3H2,(H,8,9)/t4-,5+,6?
• InChI Key： IEEUSWYDXDXBNK-XEAPYIEGSA-N
• SMILES： OC(C1C[C@H]2C[C@H]2C1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.8±8.0 ºC (760 Torr),
• Flash Point: 103.7±13.1 ºC,
• Solubility: Slightly soluble (2.9 g/l) (25 º C),